Cas no 2680748-22-3 (5-Acetamido-3-hydroxy-2-methylbenzoic acid)

• Product Name: 5-Acetamido-3-hydroxy-2-methylbenzoic acid
• CAS No: 2680748-22-3
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 5648464
• PubChem ID: 165939173
• Update Time: 2025-05-26

5-Acetamido-3-hydroxy-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-acetamido-3-hydroxy-2-methylbenzoic acid
• 2680748-22-3
• EN300-28272740
• 5-Acetamido-3-hydroxy-2-methylbenzoic acid

• Inchi： 1S/C10H11NO4/c1-5-8(10(14)15)3-7(4-9(5)13)11-6(2)12/h3-4,13H,1-2H3,(H,11,12)(H,14,15)
• InChI Key： UPMJLZLRCWCBDC-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC(C(=O)O)=C1C)NC(C)=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 86.6Ų

Additional information on 5-Acetamido-3-hydroxy-2-methylbenzoic acid

Introduction to 5-Acetamido-3-hydroxy-2-methylbenzoic acid (CAS No. 2680748-22-3)

5-Acetamido-3-hydroxy-2-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680748-22-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its structural features that include an acetamide group, a hydroxyl group, and a methyl substituent on the benzene ring. These structural attributes not only contribute to its unique chemical properties but also open up diverse possibilities for its applications in medicinal chemistry and drug development.

The acetamido moiety in the molecular structure of 5-Acetamido-3-hydroxy-2-methylbenzoic acid plays a crucial role in modulating its biological activity. The presence of this group enhances the compound's solubility in polar solvents, making it more amenable for formulation into various pharmaceutical preparations. Additionally, the hydroxyl group and the methyl substituent contribute to its complexation capabilities with other biomolecules, which is a key factor in its potential applications as an intermediate in synthetic chemistry and as a precursor for more complex drug molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of benzoic acid derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds with similar structural motifs to 5-Acetamido-3-hydroxy-2-methylbenzoic acid exhibit promising activities in various biological assays. For instance, modifications of the benzoic acid core have been shown to influence enzyme inhibition, receptor binding, and cellular signaling pathways, which are critical for therapeutic intervention.

In particular, research has focused on leveraging the structural flexibility of benzoic acid derivatives to develop inhibitors of enzymes involved in inflammatory and metabolic disorders. The acetamido group has been identified as a key pharmacophore that can enhance binding affinity to target enzymes, thereby improving the efficacy of potential drug candidates. Furthermore, the hydroxyl group and methyl substituent have been shown to modulate the electronic properties of the molecule, influencing its interactions with biological targets.

The synthesis of 5-Acetamido-3-hydroxy-2-methylbenzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of a benzene ring, followed by the introduction of an acetamide group and subsequent modifications to introduce the hydroxyl and methyl groups. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in these transformations.

One of the most compelling aspects of 5-Acetamido-3-hydroxy-2-methylbenzoic acid is its potential as a building block for more complex pharmacophores. Researchers have explored various strategies to derivatize this compound, including esterification, amidation, and sulfonation, to create novel molecules with enhanced biological activity. These derivatives have been evaluated in vitro using cell-based assays and in vivo models to assess their efficacy and safety profiles.

The pharmacological profile of 5-Acetamido-3-hydroxy-2-methylbenzoic acid has been studied extensively in recent years. Initial investigations have revealed that this compound exhibits mild anti-inflammatory properties, primarily through inhibition of cyclooxygenase (COX) enzymes. COX enzymes are key players in the production of prostaglandins, which are mediators of inflammation and pain. By inhibiting these enzymes, 5-Acetamido-3-hydroxy-2-methylbenzoic acid may help mitigate inflammatory responses in affected tissues.

Moreover, preliminary data suggest that this compound may also interact with other biological targets relevant to metabolic disorders. The presence of multiple functional groups provides multiple sites for interaction with enzymes and receptors involved in glucose metabolism and lipid biosynthesis. This dual functionality makes 5-Acetamido-3-hydroxy-2-methylbenzoic acid a promising candidate for further investigation as a potential therapeutic agent for conditions such as diabetes and obesity.

The development of new drugs often involves rigorous testing to ensure their safety and efficacy before they can be approved for clinical use. In this context, 5-Acetamido-3-hydroxy-2-methylbenzoic acid has been subjected to various preclinical studies to evaluate its pharmacokinetic properties, toxicity profiles, and potential side effects. These studies are essential for identifying any adverse effects that might arise from prolonged exposure to the compound and for determining appropriate dosing regimens.

One notable finding from these studies is that 5-Acetamido-3-hydroxy-2-methylbenzoic acid exhibits relatively low toxicity at therapeutic doses, suggesting its potential as a safe candidate for further clinical development. However, additional research is needed to fully characterize its long-term effects on human health. This includes evaluating its interactions with other drugs currently on the market and assessing any potential risks associated with chronic use.

The future prospects for 5-Acetamido-3-hydroxy-2-methylbenzoic acid are promising given its versatile structural framework and demonstrated biological activity. Ongoing research aims to optimize synthetic routes for large-scale production while maintaining high purity standards necessary for pharmaceutical applications. Additionally, efforts are underway to explore novel derivatives that may enhance therapeutic efficacy while minimizing potential side effects.

In conclusion,5-Acetamido-3-hydroxy-2-methylbenzoic acid (CAS No. 2680748-22-3) is a structurally interesting compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it a valuable intermediate for synthesizing more complex drug molecules targeting various diseases. As research continues into its pharmacological properties,5-Acetamido-3-hydroxy - 2 - methylbenzoic acid* holds promise as an important contributor to future therapeutic strategies.